2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide

• Molecular Formula: C23H19N5O3S
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C23H19N5O3S/c1-30-18-8-4-7-16-12-19(31-21(16)18)22-26-27-23(28(22)24)32-13-20(29)25-17-10-9-14-5-2-3-6-15(14)11-17/h2-12H,13,24H2,1H3,(H,25,29)
• InChI Key: UBSQPYVOPFRHRT-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1OC(=C2)C3=NN=C(N3N)SCC(=O)NC4=CC5=CC=CC=C5C=C4

Description

2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has shown promising results in scientific studies. In

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in cancer cell growth, inflammation, and oxidative stress. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide has various biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells, reduce inflammation and oxidative stress, and exhibit antimicrobial activity. Additionally, the compound has been found to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide in lab experiments is its potential as a multi-targeted agent. The compound has been found to have activity against cancer cells, inflammation, oxidative stress, and microbes, making it a versatile tool for scientific research. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. This may lead to the development of more effective therapeutic agents. Another direction is to explore its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Additionally, the compound could be further studied for its potential as an antimicrobial agent and as a treatment for inflammatory diseases. Overall, the research on 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide is promising and warrants further investigation.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide has been achieved using various methods. One of the methods involves the reaction of 2-chloro-N-(naphthalen-2-yl)acetamide with 2-mercapto-4-amino-5-(7-methoxy-1-benzofuran-2-yl)-1,2,4-triazole in the presence of a base. Another method involves the reaction of 2-chloro-N-(naphthalen-2-yl)acetamide with 2-mercapto-4-amino-5-(7-methoxy-1-benzofuran-2-yl)-1,2,4-triazole in the presence of a catalyst. Both methods have been successful in synthesizing 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide.

Scientific Research Applications

2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide has been used in various scientific studies. One study investigated its potential as an anti-cancer agent. The compound was found to inhibit the growth of cancer cells and induce apoptosis. Another study explored its potential as an anti-inflammatory agent. The compound was found to reduce inflammation and oxidative stress. Additionally, the compound has been studied for its potential as an antimicrobial agent and as a potential treatment for Alzheimer's disease.